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Compound of Interest

Compound Name: Chromous bromide

Cat. No.: B167723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup

and execution of chemical reactions involving chromium(II) bromide (CrBr₂). It covers the

compound's properties, safe handling procedures, and its application in organic synthesis, with

a focus on the Nozaki-Hiyama-Kishi (NHK) reaction.

Properties of Chromium(II) Bromide
Chromium(II) bromide is an inorganic compound with the chemical formula CrBr₂.[1][2] It is a

white, crystalline solid that is highly soluble in water, forming blue solutions that are susceptible

to air oxidation.[1] Due to its hygroscopic nature and sensitivity to air, it must be handled under

an inert atmosphere.[3]

Table 1: Physical and Chemical Properties of CrBr₂
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Property Value References

Chemical Formula CrBr₂ [1][4]

Molar Mass 211.804 g/mol [1][4]

Appearance White crystalline solid/powder [1][5]

Density 4.236 g/cm³ [1][3]

Melting Point 842 °C (1548 °F) [1][5]

Solubility in Water Soluble, exothermic reaction [1]

Oxidation State +2 [5]

Safety, Handling, and Storage
Chromium compounds, including CrBr₂, are toxic and require careful handling to avoid

exposure.[6][7]

Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves (e.g., Natural Rubber).[8][9]

[10]

Ventilation: Handle CrBr₂ in a well-ventilated area, preferably within a fume hood, to avoid

the formation and inhalation of dust and aerosols.[11][12]

Health Hazards: CrBr₂ can cause skin and eye irritation.[3] Ingestion is harmful.[3] Prolonged

contact with chromium compounds can lead to more severe health issues.[7][13]

Spills: In case of a spill, evacuate the area. Use spark-proof tools and an explosion-proof

equipment to collect the material.[11] Avoid generating dust.[11] Collect the spilled material

in a suitable, closed container for disposal.[11][12]

Handling and Storage:
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Inert Atmosphere: Due to its sensitivity to air and moisture, CrBr₂ should be handled under

an inert atmosphere (e.g., argon or nitrogen) in a glovebox.

Storage: Store CrBr₂ in a tightly sealed container in a cool, dry, and well-ventilated place,

away from incompatible materials.[8][11] It should be stored at room temperature.[3][8]

Synthesis of Chromium(II) Bromide
Anhydrous CrBr₂ can be prepared through the reduction of chromium(III) bromide (CrBr₃).

Protocol 1: Synthesis of CrBr₂ via Reduction of CrBr₃

Reaction: 2 CrBr₃ + H₂ → 2 CrBr₂ + 2 HBr[1][14]

Materials:

Chromium(III) bromide (CrBr₃)

Hydrogen gas (H₂)

Tube furnace

Quartz tube

Procedure:

Place CrBr₃ in a quartz tube within a tube furnace.

Heat the furnace to 350-400 °C.

Pass a stream of hydrogen gas over the CrBr₃ for 6-10 hours.[1]

The reaction yields anhydrous CrBr₂ and hydrogen bromide gas, which should be safely

vented or trapped.

After the reaction is complete, allow the system to cool to room temperature under a stream

of inert gas (e.g., argon) before handling the CrBr₂ product.
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Application in Organic Synthesis: The Nozaki-
Hiyama-Kishi (NHK) Reaction
CrBr₂ is a key reagent in carbon-carbon bond-forming reactions. Its most notable application is

in the Nozaki-Hiyama-Kishi (NHK) reaction, a powerful and chemoselective method for the

coupling of aldehydes with various organic halides.[6][15] While CrCl₂ is more commonly cited,

CrBr₂ functions analogously. The reaction is often catalyzed by a nickel(II) salt, which

significantly enhances its reactivity and substrate scope.[15][16][17]

The NHK reaction is valued for its high tolerance of various functional groups, including

ketones, esters, and amides, making it particularly useful in the synthesis of complex

molecules.[15][17]

Diagram 1: Catalytic Cycle of the Nozaki-Hiyama-Kishi Reaction

NHK Catalytic Cycle
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R'CHO
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Workup (H₂O)

2 Cr(II)X₂ 2 Cr(III)X₃

Ni(II)X₂ (catalyst) Reduction

Click to download full resolution via product page

Caption: Catalytic cycle of the Ni-catalyzed Nozaki-Hiyama-Kishi reaction.

Protocol 2: General Procedure for the Nozaki-Hiyama-Kishi Reaction

This protocol describes a general procedure for the coupling of a vinyl or aryl halide with an

aldehyde using a CrBr₂/NiBr₂ system.
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Materials:

Chromium(II) bromide (CrBr₂) (or CrCl₂)

Nickel(II) bromide (NiBr₂) (catalytic amount, e.g., 1-5 mol%)

Aldehyde

Vinyl or aryl halide (iodides, bromides, or triflates can be used)[6][18]

Anhydrous, polar aprotic solvent (e.g., DMF, DMSO)[15]

Schlenk flask or glovebox

Inert gas supply (Argon or Nitrogen)

Stirring apparatus

Procedure:

Setup: Assemble a Schlenk flask under an inert atmosphere. All glassware should be oven-

dried and cooled under vacuum before use.

Reagent Addition: In the Schlenk flask, add CrBr₂ (typically 2-10 equivalents relative to the

limiting reagent) and a catalytic amount of NiBr₂.[18]

Solvent Addition: Add the anhydrous solvent (e.g., DMF) to the flask via syringe and stir the

resulting suspension.

Substrate Addition: Add the aldehyde and the organic halide to the stirred suspension.

Reaction: Allow the reaction to stir at room temperature.[6] The reaction time can vary from a

few hours to 24 hours or more, depending on the substrates.[18] Monitor the reaction

progress by thin-layer chromatography (TLC) or LC-MS.

Workup: Upon completion, quench the reaction by pouring it into water. Extract the aqueous

layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with

brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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Purification: Purify the crude product by column chromatography on silica gel to obtain the

desired alcohol.

Table 2: Example Conditions for an Intramolecular NHK Reaction[18]

Reagent/Condition Specification Role

Chromium Salt CrCl₂ (10 eq.) Stoichiometric Reductant

Nickel Catalyst NiCl₂ (5 mol%) Co-catalyst

Substrate Vinyl Iodide Electrophile

Solvent DMF Reaction Medium

Temperature Room Temperature Reaction Condition

Time 24 hours Reaction Duration

Yield 61% Outcome

Note: While this example uses CrCl₂, the conditions are representative for reactions with CrBr₂.

Diagram 2: Experimental Workflow for Handling Air-Sensitive Reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167723#experimental-setup-for-reactions-involving-
crbr2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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